Cas no 159326-68-8 (Pyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 159326-68-8
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD08234647
• CID: 109182
• PubChem ID: 10441749
• Update Time: 2025-10-18

Pyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-4-amine
• pyrrolo[1,2-f][1,2,4]triazin-4-amine
• 4-Aminopyrrolo[2,1-f][1,2,4]triazine
• IFLAB-BB F2108-0125
• Pyrrolo[1,2-f][1,2,4]tria...
• 4-pyrrolo[2,1-f][1,2,4]triazinamine
• Pyrrolo[2,1-f][1,2,4]triazin-4-aMin
• 4-AMino-pyrrolo[2,1-f][1,2,4]triazin
• 4-aminopyrrolo<2,1-f><1,2,4>triazine
• PYRROLO[2,1-F][1,2,4]TRIAZIN-4-YLAMINE
• PubChem23063
• AMOT0376
• VSPXQZSDPSOPRO-UHFFFAOYSA-N
• BCP21731
• BDBM50058690
• FCH858730
• AM85611
• TRA0019546
• RP08788
• PB1
• Pyrrolo[2,1-f][1,2,4]triazin-4-amine;4-Aminopyrrolo[2,1-f][1,2,4]triazine
• CHEMBL3326650
• MFCD08234647
• SCHEMBL58274
• A810019
• 4-aminopyrrolo[2,1-f][1,2,4]-triazine
• Z1198176468
• 4-AMINO-PYRROLO[2,1-F][1,2,4]TRIAZINE
• CS-W003471
• AKOS005206763
• pyrrolo[2,1-f][1,2,4]-triazin-4-amine
• 8H-pyrrolo[2,1-f][1,2,4]triazin-4-yl-amine
• PB17489
• TS-01733
• DTXSID60439872
• 159326-68-8
• W-205841
• pyrrolo[1,2-f][1,2,4]triazin-4-amine, AldrichCPR
• AC-31298
• 4-Aminopyrrolo[2 pound not1-f][1 pound not2 pound not4]triazine
• EN300-226464
• SY015727
• FT-0684945
• AM807056
• DB-024277
• FP55646
• DTXCID40390694
• pyrrolo(2,1-f)(1,2,4)triazin-4-amine
• 855-635-3

• MDL： MFCD08234647
• Inchi： 1S/C6H6N4/c7-6-5-2-1-3-10(5)9-4-8-6/h1-4H,(H2,7,8,9)
• InChI Key： VSPXQZSDPSOPRO-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC=N2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Solid
• Density: 1.50
• Refractive Index: 1.773
• PSA: 56.21000
• LogP: 0.89270

Pyrrolo[2,1-f][1,2,4]triazin-4-amine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Pyrrolo[2,1-f][1,2,4]triazin-4-amine

Recent Advances in Pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS: 159326-68-8) Research: A Comprehensive Review

Pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS: 159326-68-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key scaffold in the development of novel kinase inhibitors, particularly targeting oncogenic signaling pathways. This research brief synthesizes the latest findings on the compound's synthesis, pharmacological properties, and clinical relevance, providing a timely update for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Pyrrolo[2,1-f][1,2,4]triazin-4-amine derivatives through a palladium-catalyzed cross-coupling approach, achieving yields of up to 85%. The research team optimized reaction conditions to minimize byproduct formation while maintaining excellent regioselectivity. This methodological advancement has significantly improved access to structurally diverse analogs for structure-activity relationship (SAR) studies, accelerating drug discovery efforts in this chemical space.

Pharmacological investigations have revealed that Pyrrolo[2,1-f][1,2,4]triazin-4-amine derivatives exhibit potent inhibitory activity against fibroblast growth factor receptors (FGFRs), with IC50 values in the low nanomolar range. X-ray crystallographic studies of compound-receptor complexes have provided crucial insights into the binding mode, showing how the triazine core interacts with the hinge region of the kinase domain while the pyrrolo moiety contributes to hydrophobic interactions in the ATP-binding pocket. These structural findings are informing the design of next-generation inhibitors with improved selectivity profiles.

In preclinical models of FGFR-driven cancers, lead compounds based on the Pyrrolo[2,1-f][1,2,4]triazin-4-amine scaffold have demonstrated promising antitumor activity with favorable pharmacokinetic properties. A recent patent application (WO2023051234A1) discloses novel formulations with enhanced bioavailability, addressing previous challenges with solubility. Concurrently, research published in Molecular Cancer Therapeutics highlights the compound's potential in overcoming resistance to existing FGFR inhibitors, particularly in tumors with gatekeeper mutations.

Beyond oncology applications, emerging research suggests broader therapeutic potential for this chemical class. A 2024 study in ACS Chemical Neuroscience identified Pyrrolo[2,1-f][1,2,4]triazin-4-amine derivatives as modulators of neuroinflammatory pathways, with potential applications in neurodegenerative diseases. The compounds showed blood-brain barrier penetration in rodent models and reduced microglial activation in vitro, suggesting a possible dual mechanism of action involving both kinase inhibition and anti-inflammatory effects.

The safety profile of Pyrrolo[2,1-f][1,2,4]triazin-4-amine derivatives continues to be refined through systematic toxicological studies. Recent work published in Toxicology and Applied Pharmacology reports improved cardiac safety parameters compared to first-generation FGFR inhibitors, with reduced QTc prolongation risk at therapeutic doses. These findings support the progression of optimized derivatives toward clinical development, with several candidates currently in IND-enabling studies.

In conclusion, the growing body of research on Pyrrolo[2,1-f][1,2,4]triazin-4-amine (159326-68-8) underscores its versatility as a privileged structure in medicinal chemistry. The compound's unique combination of synthetic accessibility, target engagement, and drug-like properties positions it as a valuable scaffold for addressing multiple therapeutic challenges. Future research directions likely include the exploration of combination therapies and the development of bifunctional molecules that leverage the compound's modular chemistry for targeted drug delivery applications.